Cas no 1358256-18-4 (methyl 4-[(4-ethenylphenyl)methoxy]quinoline-2-carboxylate)

• Product Name: methyl 4-[(4-ethenylphenyl)methoxy]quinoline-2-carboxylate
• CAS No: 1358256-18-4
• MF: C₂₀H₁₇NO₃
• MW: 319.353885412216
• CID: 5398899
• Update Time: 2025-11-07

methyl 4-[(4-ethenylphenyl)methoxy]quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(4-ethenylphenyl)methoxy]-2-quinolinecarboxylate
• methyl 4-[(4-ethenylphenyl)methoxy]quinoline-2-carboxylate

• Inchi： 1S/C20H17NO3/c1-3-14-8-10-15(11-9-14)13-24-19-12-18(20(22)23-2)21-17-7-5-4-6-16(17)19/h3-12H,1,13H2,2H3
• InChI Key： GIJDXHJMYILOJF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(OCC2=CC=C(C=C)C=C2)=CC=1C(OC)=O

Experimental Properties

• Density: 1.203±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.3±35.0 °C(Predicted)
• pka: 3.20±0.50(Predicted)

Additional information on methyl 4-[(4-ethenylphenyl)methoxy]quinoline-2-carboxylate

Exploring Methyl 4-[(4-ethenylphenyl)methoxy]quinoline-2-carboxylate (CAS No. 1358256-18-4): Properties, Applications, and Market Insights

Methyl 4-[(4-ethenylphenyl)methoxy]quinoline-2-carboxylate (CAS No. 1358256-18-4) is a specialized quinoline derivative with a unique molecular structure that combines a methyl carboxylate group and a vinylbenzyl ether moiety. This compound has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug discovery and functional materials. The quinoline core of this molecule is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry, often associated with bioactive properties.

In recent years, researchers have focused on methyl 4-[(4-ethenylphenyl)methoxy]quinoline-2-carboxylate as a potential building block for small molecule therapeutics. The compound's structure suggests possible interactions with biological targets, making it a candidate for further investigation in anti-inflammatory and antimicrobial applications. The presence of both electron-donating and electron-withdrawing groups in its structure creates interesting electronic properties that could be exploited in drug design.

The material science community has also shown interest in CAS 1358256-18-4 for its potential in organic electronics. The conjugated system of the quinoline ring, combined with the vinyl group, suggests possible applications in organic light-emitting diodes (OLEDs) or photovoltaic materials. This aligns with current market trends toward sustainable and energy-efficient technologies, making this compound particularly relevant to contemporary research priorities.

From a synthetic chemistry perspective, methyl 4-[(4-ethenylphenyl)methoxy]quinoline-2-carboxylate presents interesting challenges and opportunities. The methoxyquinoline portion of the molecule can serve as a versatile intermediate for further functionalization, while the vinyl group offers possibilities for polymerization or other coupling reactions. These characteristics make it valuable for researchers working on structure-activity relationship (SAR) studies or developing new catalytic systems.

The global market for specialty quinoline derivatives like 1358256-18-4 has been growing steadily, driven by increasing demand from the pharmaceutical and materials sectors. Market analysts project particular growth in Asia-Pacific regions, where research and development in fine chemicals are expanding rapidly. This compound's unique structure positions it well to meet the needs of these evolving markets.

Quality control and characterization of methyl 4-[(4-ethenylphenyl)methoxy]quinoline-2-carboxylate are crucial for its research applications. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and verify structural integrity. These quality assurance measures are particularly important given the compound's potential use in sensitive applications like drug discovery.

Environmental and safety considerations for CAS 1358256-18-4 follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper handling procedures should always be observed when working with this or any laboratory chemical. Researchers should consult the latest safety data sheets and conduct appropriate risk assessments before working with this material.

The future research directions for methyl 4-[(4-ethenylphenyl)methoxy]quinoline-2-carboxylate are particularly exciting. Some studies are exploring its potential as a fluorescence probe due to the quinoline core's photophysical properties. Others are investigating its use in metal-organic frameworks (MOFs) or as a ligand in coordination chemistry. These diverse applications highlight the compound's versatility and the breadth of opportunities it presents for scientific innovation.

For researchers considering working with 1358256-18-4, several key suppliers offer this compound with varying levels of purity. It's important to source materials from reputable providers who can supply comprehensive analytical data and proper documentation. The compound is typically available in research quantities, with custom synthesis options for larger-scale requirements.

In conclusion, methyl 4-[(4-ethenylphenyl)methoxy]quinoline-2-carboxylate represents an intriguing example of modern heterocyclic chemistry with significant potential across multiple scientific disciplines. Its unique structural features and the growing interest in quinoline-based compounds ensure that this molecule will continue to be an important subject of research in the coming years. As scientific understanding of its properties deepens, new applications are likely to emerge, further expanding its utility and market potential.